Cas no 61220-63-1 (1,4-Benzenedicarboxylic acid, 2-nitro-, bis(1-methylethyl) ester)

• Product Name: 1,4-Benzenedicarboxylic acid, 2-nitro-, bis(1-methylethyl) ester
• CAS No: 61220-63-1
• MF: C₁₄H₁₇NO₆
• MW: 295.287884473801
• CID: 487845
• PubChem ID: 12443636
• Update Time: 2025-04-19

1,4-Benzenedicarboxylic acid, 2-nitro-, bis(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, 2-nitro-, bis(1-methylethyl) ester
• dipropan-2-yl 2-nitrobenzene-1,4-dicarboxylate
• SCHEMBL11566829
• DTXSID10498474
• WGRYDTFDVJDMCG-UHFFFAOYSA-N
• Diisopropyl nitroterephthalate
• 61220-63-1

• Inchi： 1S/C14H17NO6/c1-8(2)20-13(16)10-5-6-11(12(7-10)15(18)19)14(17)21-9(3)4/h5-9H,1-4H3
• InChI Key： WGRYDTFDVJDMCG-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C(=O)OC(C)C)=CC=1[N+](=O)[O-])=O)C(C)C

Computed Properties

• Exact Mass: 295.10561
• Monoisotopic Mass: 295.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• PSA: 95.74